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Compound of Interest

Compound Name: N-tert-Butylmaleimide

Cat. No.: B1268926

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-tert-Butylmaleimide is a versatile organic compound characterized by a maleimide ring
substituted with a tert-butyl group on the nitrogen atom. This bulky alkyl group significantly
influences the compound's physical and chemical properties, including its solubility and
reactivity. As a Michael acceptor, N-tert-Butylmaleimide readily participates in conjugate
addition reactions, particularly with thiols, making it a valuable reagent in organic synthesis and
bioconjugation. Its applications span from polymer chemistry to the development of covalent
probes for chemical proteomics, enabling the study of protein function and drug-target
engagement. This guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and key applications of N-tert-Butylmaleimide, complete with
experimental protocols and mechanistic diagrams to support its use in research and
development.

Chemical Structure and Identification

N-tert-Butylmaleimide is structurally defined by a five-membered dicarboximide ring
containing a carbon-carbon double bond, with a tert-butyl group attached to the nitrogen atom.
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Systematic Name: 1-(tert-Butyl)-1H-pyrrole-2,5-dione[1] Common Name: N-tert-
Butylmaleimide CAS Number: 4144-22-3[1][2] Molecular Formula: CsH11NOz[1][2]

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name 1-(tert-butyl)pyrrole-2,5-dione[1]

nChi INChl=1S/C8H11NO2/c1-8(2,3)9-6(10)4-5-
7(9)11/h4-5H,1-3H3[2]

InChlKey YEKDUBMGZZTUDY-UHFFFAOYSA-NJ3]

SMILES CC(C)(C)N1C(=0)C=CC1=0]2]

PubChem CID 643190[1]

Physicochemical Properties

The physical and chemical properties of N-tert-Butylmaleimide are summarized in the tables
below. The presence of the bulky tert-butyl group and the polar maleimide ring imparts a unique
combination of characteristics to the molecule.

Table 2: Physical Properties
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Property Value Reference(s)

Molecular Weight 153.18 g/mol [3]

White to off-white crystalline
Appearance ) . [2]
solid or colorless liquid

Melting Point 62-64 °C

Boiling Point 189 °C (lit.) [3]
Density 1.059 g/mL at 25 °C (lit.) [3]
Refractive Index (n20/D) 1.477 (lit.) [3]
Flash Point 80 °C (closed cup) [3]

Soluble in organic solvents like
Solubility acetone and dichloromethane; [2]

limited solubility in water.

Table 3: Chemical and Spectroscopic Properties
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Property Description
Acts as an electrophile in Michael addition
Reactivity reactions due to the electron-deficient double
bond in the maleimide ring.[2]
- Stable under normal conditions, but reactive
Stability

towards nucleophiles.[2]

H NMR (500 MHz, CDClIs)

o (ppm): 6.61 (s, 2H, CH=CH), 1.45 (s, 9H,
C(CHs3)3)

13C NMR (125 MHz, CDCIs)

0 (ppm): 171.0 (C=0), 134.0 (CH=CH), 57.0
(C(CHs)3), 28.0 (C(CH3)3)

IR Spectroscopy

Characteristic absorption bands for C=0
stretching (around 1700 cm~1), C=C stretching,
and C-N stretching.

Mass Spectrometry

Molecular ion peak (M*) expected at m/z 153.

Fragmentation may involve loss of the tert-butyl

group.

Synthesis of N-tert-Butylmaleimide

N-tert-Butylmaleimide is typically synthesized in a two-step process starting from maleic

anhydride and tert-butylamine. The first step involves the formation of N-tert-butylmaleamic

acid, which is subsequently cyclized via dehydration to yield the final product.
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Step 1: Amic Acid Formation

tert-Butylamine
\
Step 2: Qyclization (Dehydration)
[ MA_TBA ] Nucleophilic Acyl Substitution

N-tert-Butylmaleimide

Sodium Acetate

Acetic Anhydride
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G\I-tert-ButyImaleimide + Thiol (R-SHD

Deprotonation
(pH 6.5-7.5)

Thiolate (R-S)

Attack on C=C

Nucleophilic Attack
(Transition State)

Protonation

Thioether Adduct
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Cell Lysate or
Tissue Homogenate

1. Protein Labeling

Incubate with
N-tert-Butylmaleimide Probe

. Probe Enrichment

Affinity Purification
(e.g., Streptavidin beads for biotin tag)

. Protein Digestion

On-bead or Off-bead
Proteolytic Digestion (e.g., Trypsin)

. Mass Spectrometry

(LC-MS/MS Analysis)

5. Bioinformatic Analysis

Data Analysis:

Peptide Identification and Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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